Cas no 2172573-14-5 (3-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol)

• Product Name: 3-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol
• CAS No: 2172573-14-5
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5860548
• PubChem ID: 165574848
• Update Time: 2025-05-25

3-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol
• EN300-1582210
• 3-{4-[(propan-2-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol
• 2172573-14-5

• Inchi： 1S/C12H18N4O/c1-8(2)14-12-9-5-6-13-11(9)15-10(16-12)4-3-7-17/h5-6,8,17H,3-4,7H2,1-2H3,(H2,13,14,15,16)
• InChI Key： OQHXFVFFBBKYAW-UHFFFAOYSA-N
• SMILES： OCCCC1=NC2=C(C=CN2)C(=N1)NC(C)C

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 3-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol

Introduction to 3-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol (CAS No. 2172573-14-5)

3-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172573-14-5, belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amino group and a hydroxyl group, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 3-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol incorporates a pyrrolo[2,3-d]pyrimidine core, which is a privileged structure in medicinal chemistry. Pyrrolopyrimidines have been extensively studied for their role in modulating various biological pathways, particularly in the context of cancer therapy, immunomodulation, and anti-inflammatory responses. The specific substitution pattern in this compound, featuring a propylamine moiety at the 4-position and a propyl alcohol at the 1-position of the pyrrolopyrimidine ring, contributes to its distinct chemical and biological characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that the amino group at the 4-position of the pyrrolopyrimidine ring may facilitate interactions with nucleophilic sites on proteins, while the hydroxyl group at the 1-position could participate in hydrogen bonding networks. These interactions are critical for modulating enzyme activity and receptor binding, making this compound a valuable tool for investigating novel pharmacological mechanisms.

In vitro studies have begun to unravel the potential biological activities of 3-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol. Initial experiments indicate that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are key players in cellular signaling pathways associated with diseases such as cancer. The propylamine substituent appears to enhance binding interactions with these targets by forming multiple hydrogen bonds and hydrophobic interactions. Additionally, the hydroxyl group may contribute to solubility and metabolic stability, factors that are crucial for drug-like properties.

The synthesis of 3-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the pyrrolopyrimidine core, followed by functional group modifications to introduce the propylamine and propyl alcohol groups. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and protecting group strategies, have been employed to ensure high yields and purity. These synthetic methodologies not only highlight the versatility of modern organic synthesis but also pave the way for scalable production of related compounds for further research.

The pharmacokinetic profile of 3-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol is another critical aspect that has been explored. Preliminary data suggest that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Furthermore, preliminary metabolic stability studies indicate that the compound undergoes slow degradation under physiological conditions, suggesting potential for prolonged bioavailability. These pharmacokinetic properties are essential for evaluating the therapeutic potential of this compound in preclinical models.

Future research directions for 3-{4-(propan-2-y l)amino -7 H -pyr ro lo [ 2 , 3 - d ] p y r rim idin - 2 - y l } p rop an - 1 - o l include detailed pharmacological characterization and clinical trials. Investigating its effects on specific disease models will provide insights into its therapeutic potential and help identify any adverse effects or toxicity profiles. Additionally, exploring structural analogs through medicinal chemistry libraries could uncover derivatives with enhanced efficacy or improved pharmacokinetic properties. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.

The development of 3-{4-(propan - 2 - yl )a min o -7 H - p y r ro lo [ 2 , 3 - d ] p y r rim idin - 2 - y l } p rop an - 1 - o l aligns with broader trends in drug discovery aimed at addressing unmet medical needs through innovative chemical entities. The integration of computational methods with experimental validation has accelerated the discovery process significantly. As our understanding of disease mechanisms at the molecular level continues to evolve, compounds like this one hold promise for targeting complex pathologies with high precision.

In conclusion,3-{4-(propan - 2 - yl )a min o -7 H - p y r ro lo [ 2 , 3 - d ] p y r rim idin - 2 - y l } p rop an - 1 - o l (CAS No. 2172573 -14 –5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique scaffold,functional groups,and predicted biological activities make it a compelling subject for further investigation. As research progresses,this compoundcould contribute significantly to advancements in pharmaceutical science and medicine,offering hope for new treatments against various diseases.